Cas no 58949-77-2 (Benzonitrile, 4,4'-(3-oxo-1-propene-1,3-diyl)bis-)

• Product Name: Benzonitrile, 4,4'-(3-oxo-1-propene-1,3-diyl)bis-
• CAS No: 58949-77-2
• MF: C₁₇H₁₀N₂O
• MW: 258.27410364151
• CID: 340374
• PubChem ID: 4618093
• Update Time: 2025-04-19

Benzonitrile, 4,4'-(3-oxo-1-propene-1,3-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-(3-oxo-1-propene-1,3-diyl)bis-
• 4-[3-(4-cyanophenyl)-3-oxoprop-1-enyl]benzonitrile
• DTXSID50404958
• 4-[3-(4-cyanophenyl)-1-oxo-2-propenyl]benzonitrile
• AKOS034380091
• 1,3-bis(4-cyanophenyl)prop-2-en-1-one
• IRJNHDZXPVHAOH-UHFFFAOYSA-N
• 58949-77-2

• Inchi： 1S/C17H10N2O/c18-11-14-3-1-13(2-4-14)7-10-17(20)16-8-5-15(12-19)6-9-16/h1-10H
• InChI Key： IRJNHDZXPVHAOH-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(C#N)=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 258.0794
• Monoisotopic Mass: 258.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65